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  4. (1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
(1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one (1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
Brand Name: Vulcanchem
CAS No.: 170711-93-0
VCID: VC0161823
InChI: InChI=1S/C20H28O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,17-18,22H,5-7,9-10H2,1-4H3/t17-,18+,20-/m1/s1
SMILES: CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol

(1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one

CAS No.: 170711-93-0

Reference Standards

VCID: VC0161823

Molecular Formula: C20H28O3

Molecular Weight: 316.4 g/mol

(1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one - 170711-93-0

CAS No. 170711-93-0
Product Name (1S,4As,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
Molecular Formula C20H28O3
Molecular Weight 316.4 g/mol
IUPAC Name (1S,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
Standard InChI InChI=1S/C20H28O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,17-18,22H,5-7,9-10H2,1-4H3/t17-,18+,20-/m1/s1
Standard InChIKey WTPSYXFTGTUODI-WSTZPKSXSA-N
Isomeric SMILES CC1=C([C@]2(CCCC([C@@H]2[C@@H](C1=O)O)(C)C)C)CCC3=COC=C3
SMILES CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3
Canonical SMILES CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3
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PubChem Compound 15765314
Last Modified Nov 11 2021
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